![molecular formula C13H14N2O4 B6636304 Methyl 4-(1,3-benzoxazole-5-carbonylamino)butanoate](/img/structure/B6636304.png)
Methyl 4-(1,3-benzoxazole-5-carbonylamino)butanoate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Methyl 4-(1,3-benzoxazole-5-carbonylamino)butanoate, also known as MBBA, is a chemical compound that has been extensively studied in scientific research. It is a white crystalline powder that is soluble in organic solvents and has a molecular weight of 309.32 g/mol. MBBA has been found to have various applications in the field of medicinal chemistry, including as a potential anti-cancer agent.
Mechanism of Action
The exact mechanism of action of Methyl 4-(1,3-benzoxazole-5-carbonylamino)butanoate is not fully understood, but it is believed to act by inhibiting the activity of certain enzymes involved in cell proliferation and survival. It has also been found to induce oxidative stress in cancer cells, leading to their death.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects in the body. It has been shown to inhibit the activity of certain enzymes involved in DNA replication and repair, leading to DNA damage and apoptosis in cancer cells. It has also been found to induce the production of reactive oxygen species, leading to oxidative stress and apoptosis in cancer cells.
Advantages and Limitations for Lab Experiments
One of the main advantages of using Methyl 4-(1,3-benzoxazole-5-carbonylamino)butanoate in lab experiments is its potential as an anti-cancer agent. It has been found to be effective against various cancer cell lines and has shown promising results in preclinical studies. However, one of the limitations of using this compound in lab experiments is its low solubility in aqueous solutions, which can make it difficult to work with.
Future Directions
There are several future directions that could be explored in the study of Methyl 4-(1,3-benzoxazole-5-carbonylamino)butanoate. One area of research could be to investigate its potential as a combination therapy with other anti-cancer agents. Another area of research could be to investigate its potential as a treatment for other diseases, such as neurodegenerative disorders. Additionally, further studies could be conducted to elucidate the exact mechanism of action of this compound and to optimize its pharmacological properties.
Synthesis Methods
The synthesis of Methyl 4-(1,3-benzoxazole-5-carbonylamino)butanoate involves the reaction of 4-(1,3-benzoxazole-5-carbonyl)aminobutanoic acid with methyl iodide in the presence of a base such as potassium carbonate. The reaction proceeds via an S-alkylation mechanism to yield this compound as the final product.
Scientific Research Applications
Methyl 4-(1,3-benzoxazole-5-carbonylamino)butanoate has been extensively studied for its potential anti-cancer properties. Several studies have shown that it has the ability to inhibit the growth of various cancer cell lines, including breast, lung, and prostate cancer cells. It has also been found to induce apoptosis, or programmed cell death, in cancer cells.
properties
IUPAC Name |
methyl 4-(1,3-benzoxazole-5-carbonylamino)butanoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H14N2O4/c1-18-12(16)3-2-6-14-13(17)9-4-5-11-10(7-9)15-8-19-11/h4-5,7-8H,2-3,6H2,1H3,(H,14,17) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IVOUYCUYSVBIJA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)CCCNC(=O)C1=CC2=C(C=C1)OC=N2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H14N2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
262.26 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.